Cas no 523980-04-3 (1-[(2,3-dichlorophenyl)methyl]piperazine)

• Product Name: 1-[(2,3-dichlorophenyl)methyl]piperazine
• CAS No: 523980-04-3
• MDL: MFCD03422551
• CID: 4654620
• Update Time: 2025-11-03

1-[(2,3-dichlorophenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3-dichlorophenyl)methyl]piperazine

• MDL： MFCD03422551
• Inchi： InChI=1S/C11H14Cl2N2/c12-10-3-1-2-9(11(10)13)8-15-6-4-14-5-7-15/h1-3,14H,4-8H2
• InChI Key： LFMDJDXSAUVJHV-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)Cl)Cl)CN2CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[(2,3-dichlorophenyl)methyl]piperazine

Comprehensive Overview of 1-[(2,3-dichlorophenyl)methyl]piperazine (CAS No. 523980-04-3)

1-[(2,3-dichlorophenyl)methyl]piperazine, with the CAS number 523980-04-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and material science. The presence of a 2,3-dichlorophenyl moiety enhances its potential for selective binding and functional modulation, making it a valuable candidate for further scientific exploration.

In recent years, the demand for piperazine-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 1-[(2,3-dichlorophenyl)methyl]piperazine for its potential applications in central nervous system (CNS) drug development. The compound's unique structure allows it to interact with specific receptors, which could lead to breakthroughs in treating neurological disorders. This aligns with the growing public interest in mental health solutions and neurodegenerative disease research, topics frequently searched in academic and medical communities.

The synthesis of CAS 523980-04-3 involves precise chemical steps to ensure high purity and efficacy. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound, ensuring its suitability for further studies. The compound's stability under various conditions makes it a reliable subject for structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry.

From an industrial perspective, 1-[(2,3-dichlorophenyl)methyl]piperazine is also explored for its potential in material science. Its molecular framework could contribute to the development of advanced polymers or coatings with unique properties. This application is particularly relevant given the current focus on sustainable materials and green chemistry, which are highly searched topics in environmental and engineering forums.

Safety and handling of 523980-04-3 are critical considerations in laboratory settings. While the compound is not classified under hazardous categories, standard protocols for handling organic chemicals must be followed. This includes using personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are essential to align with global laboratory safety standards, a subject of increasing importance in scientific workflows.

In summary, 1-[(2,3-dichlorophenyl)methyl]piperazine (CAS No. 523980-04-3) represents a promising compound with multifaceted applications. Its relevance to drug discovery, material innovation, and scientific research positions it as a compound of significant interest. As the scientific community continues to explore its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.